Cas no 26998-80-1 (Phenol, trimethyl-)

Phenol, trimethyl- Properties

Names and Identifiers

• Phenol, trimethyl-
• 2,3,4-trimethylphenol
• InChI=1/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H
• Phenol, 2,3,4-trimethyl-
• 526-85-2
• 4-HYDROXY-1,2,3-TRIMETHYLBENZENE
• Q27271486
• UNII-9295A0BC1N
• 9295A0BC1N
• EINECS 248-158-1
• EINECS 208-399-5
• 2,3,4-HEMIMELLITENOL
• SCHEMBL207038
• 1-HYDROXY-2,3,4-TRIMETHYLBENZENE
• 26998-80-1
• NS00042889
• Trimethylphenol
• DTXSID80865331
• +Expand

• InChIKey： XRUGBBIQLIVCSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H3
• SMILES： CC1C=CC(O)=C(C)C=1C

Computed Properties

• Exact Mass: 136.08886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.088815002g/mol
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23